Cas no 165803-90-7 (3-iodo-4-methylstyrene)

3-iodo-4-methylstyrene structure
3-iodo-4-methylstyrene structure
Product Name:3-iodo-4-methylstyrene
CAS No:165803-90-7
MF:C9H9I
MW:244.072234869003
CID:2152277
PubChem ID:19688424
Update Time:2025-04-21

3-iodo-4-methylstyrene Chemical and Physical Properties

Names and Identifiers

    • 3-iodo-4-methylstyrene
    • CTSQKIBZLLPKFS-UHFFFAOYSA-N
    • Benzene, 4-ethenyl-2-iodo-1-methyl-
    • DTXSID401302433
    • 165803-90-7
    • DB-294370
    • SCHEMBL6618349
    • 4-ethenyl-2-iodo-1-methylbenzene
    • Inchi: 1S/C9H9I/c1-3-8-5-4-7(2)9(10)6-8/h3-6H,1H2,2H3
    • InChI Key: CTSQKIBZLLPKFS-UHFFFAOYSA-N
    • SMILES: IC1C=C(C=C)C=CC=1C

Computed Properties

  • Exact Mass: 243.97490Da
  • Monoisotopic Mass: 243.97490Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 0Ų
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd